N-(1-ethyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-methoxybenzamide

• IUPAC Name: N-(1-ethyl-6-methylpyrazolo[3,4-b]quinolin-3-yl)-2-methoxybenzamide
• InChI: InChI=1S/C21H20N4O2/c1-4-25-20-16(12-14-11-13(2)9-10-17(14)22-20)19(24-25)23-21(26)15-7-5-6-8-18(15)27-3/h5-12H,4H2,1-3H3,(H,23,24,26)
• InChI Key: URPLREFGGLRGPY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C3C=C(C=CC3=N2)C)C(=N1)NC(=O)C4=CC=CC=C4OC
• Molecular Formula: C21H20N4O2
• Molecular Weight: 360.4 g/mol

Description

“N-(1-ethyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-2-methoxybenzamide” is a chemical compound that belongs to the class of pyrazoloquinolines. Pyrazoloquinolines are a group of heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers. More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described which are included in more than 5500 references.

Synthesis Analysis

The synthesis of pyrazoloquinolines has been a subject of research for over a century. The synthetic strategies and approaches to 1H-pyrazolo[3,4-b]pyridine derivatives have been systematized according to the method to assemble the pyrazolopyridine system. A new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H as the catalyst has been introduced.

Scientific Research Applications

Synthesis Methods

• .

Biological Activity

• These compounds have shown promise as biologically active agents:
  • .
  • .